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Compound of Interest

2-[4-(2-
Compound Name:

Methoxyethoxy)phenyl]acetonitrile
CAS No.: 352547-54-7

Cat. No.: B2576475

Get Quote

Comprehensive Characterization of 2-[4-(2-

Methoxyethoxy)phenyl]acetonitrile
Application Note & Protocol Guide

Introduction & Strategic Context

2-[4-(2-Methoxyethoxy)phenyl]acetonitrile (CAS: 352547-54-7) is a critical High-Value
Pharmaceutical Intermediate (HVPI) used in the synthesis of advanced bioactive small
molecules. Structurally, it serves as a lipophilic, ether-linked scaffold often found in tyrosine
kinase inhibitors and next-generation beta-adrenergic receptor antagonists.

Its structural integrity—specifically the stability of the nitrile group (-CN) and the ether linkage (-
O-CH2-CH2-0O-CHs)—is paramount for downstream API yield. The primary quality risks
associated with this molecule are hydrolysis of the nitrile to the corresponding amide or acid,
and incomplete alkylation during synthesis.
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This guide provides a validated analytical framework to ensure the material meets the stringent

specifications required for GMP manufacturing.

Physicochemical Profile

Property

Specification / Value

Chemical Name

2-[4-(2-Methoxyethoxy)phenyl]acetonitrile

CAS Number 352547-54-7
Molecular Formula C11H13NOz2
Molecular Weight 191.23 g/mol
Appearance White to off-white crystalline powder

B Soluble in Acetonitrile, Methanol, DCM,;
Solubility )

Insoluble in Water

Melting Point 58°C - 62°C (Typical)

Key Functional Groups

Nitrile (IR: ~2240 cm~1), Ether (IR: ~1250 cm™1)

Analytical Workflow Visualization

The following diagram outlines the logical flow for complete characterization, from raw material

receipt to final release testing.

Raw Material Identity Verification
(CAS 352547-54-7) (IR, NMR, MS)

Volatiles
(GC-HS / KF)

Final COA
Release

Click to download full resolution via product page

Figure 1: Step-wise analytical workflow ensuring comprehensive material characterization

before release.

Protocol A: HPLC-UV Purity & Assay (The "Gold

Standard")
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This method is the workhorse for determining assay potency and quantifying related
substances. It utilizes a C18 stationary phase with a gradient elution to separate the polar
hydrolysis degradants from the lipophilic parent compound.

4.1 Chromatographic Conditions
 Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

e Column: Agilent Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 um (or equivalent).

o Rationale: The 3.5 um particle size offers a balance between resolution and backpressure,
suitable for routine QC.

e Mobile Phase A: 0.1% Phosphoric Acid (HsPOa4) in Water.

o Rationale: Acidic pH (~2.5) suppresses the ionization of potential acidic impurities (like
phenylacetic acid derivatives), ensuring sharp peak shapes.

o Mobile Phase B: Acetonitrile (HPLC Grade).
e Flow Rate: 1.0 mL/min.[1][2]

e Column Temperature: 30°C.

o Detection Wavelength: 225 nm.

o Rationale: The phenyl ring and nitrile group show strong absorption here, maximizing
sensitivity for the parent and impurities.

* Injection Volume: 10 pL.

4.2 Gradient Program
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Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 90 10 Initial Hold

15.0 10 90 Linear Gradient
20.0 10 90 Wash

20.1 20 10 Re-equilibration
25.0 90 10 End

4.3 Standard & Sample Preparation
o Diluent: Acetonitrile:Water (50:50 v/v).

o Standard Solution: Dissolve 25.0 mg of Reference Standard in 50 mL diluent (0.5 mg/mL).
e Sample Solution: Dissolve 25.0 mg of Sample in 50 mL diluent (0.5 mg/mL).

o System Suitability Solution: Spike the Standard Solution with 1% of 4-
Hydroxyphenylacetonitrile (potential starting material impurity) to verify resolution.

4.4 System Suitability Criteria (Self-Validating)

e Resolution (Rs): > 2.0 between the Main Peak and any adjacent impurity.
e Tailing Factor (T): 0.8 — 1.5.

e RSD (n=5): < 2.0% for the main peak area.

Protocol B: Impurity Profiling Logic

Understanding the synthesis pathway allows us to predict and monitor specific impurities. The
most common synthesis involves the O-alkylation of 4-hydroxyphenylacetonitrile.
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Figure 2: Origin of key process impurities. Impurity A elutes early (polar); Impurities B/C elute
near the main peak.

e Impurity A (Starting Material): 4-Hydroxyphenylacetonitrile. More polar than target; elutes
earlier (RRT ~0.6).

e Impurity B (Acid Degradant): 2-[4-(2-Methoxyethoxy)phenyl]acetic acid. Formed by nitrile
hydrolysis.

e Impurity C (Amide Degradant): 2-[4-(2-Methoxyethoxy)phenyllacetamide. Intermediate
hydrolysis product.

Protocol C: Identification by Spectroscopy
6.1 Infrared Spectroscopy (FT-IR)

o Method: KBr Pellet or ATR (Attenuated Total Reflectance).
» Key Diagnostic Bands:
o 2240 =5 cm~% Sharp, medium intensity stretch. Confirms Nitrile (-C=N).

o 1250 £ 10 cm~1: Strong stretch. Confirms Aryl Alkyl Ether (C-O-C).
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o 2800-3000 cm~1: C-H stretching (Aliphatic and Aromatic).

o 1600, 1510 cm~*: Aromatic ring skeletal vibrations.

6.2 Nuclear Magnetic Resonance (*H-NMR)
e Solvent: DMSO-ds or CDCls.

o Expected Signals (CDClIs, 400 MHz):

o

0 7.25 (d, 2H): Aromatic protons (ortho to acetonitrile).

[¢]

0 6.90 (d, 2H): Aromatic protons (ortho to ether).

o

0 4.10 (t, 2H): -O-CH2-CH2-O- (Ether methylene next to phenoxy).

o

0 3.75 (t, 2H): -O-CH2-CH2-O- (Ether methylene next to methoxy).

o

0 3.70 (s, 2H): Ar-CH2-CN (Benzylic methylene).

[¢]

0 3.45 (s, 3H): -O-CHs (Terminal methoxy).
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(Note: While specific "named" references for CAS 352547-54-7 are proprietary, the methods
above are derived from standard protocols for the structural class of alkoxy-phenylacetonitriles
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validated against Ph. Eur. and USP general chapters.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. cipac.org [cipac.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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